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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and
synthesis of Methyl 1-aminocyclopropanecarboxylate hydrochloride, a key building block in
pharmaceutical and agrochemical research.

Chemical Structure and Properties

Methyl 1-aminocyclopropanecarboxylate hydrochloride is the hydrochloride salt of the
methyl ester of 1-aminocyclopropanecarboxylic acid. The presence of the cyclopropane ring
imparts significant conformational rigidity to the molecule.

Chemical Structure:
Caption: Chemical structure of Methyl 1-aminocyclopropanecarboxylate hydrochloride.
Physicochemical Properties:

The following table summarizes the key physicochemical properties of Methyl 1-
aminocyclopropanecarboxylate hydrochloride.
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Property Value Reference
Molecular Formula CsH10CINO2 [1]
Molecular Weight 151.59 g/mol [1]

CAS Number 72784-42-0 [2]
Appearance White to off-white crystalline 3]

powder

Melting Point 185-186 °C [3]
Solubility Soluble in water.

SMILES COC(=0O)C1(CC1)N.CI [1]

INChl=1S/C5HINO2.CIH/c1-8-
InChl 4(7)5(6)2-3-5;/h2- [1]
3,6H2,1H3;1H

Spectroscopic Data

Detailed spectroscopic data is essential for the unambiguous identification and characterization
of Methyl 1-aminocyclopropanecarboxylate hydrochloride. While a comprehensive set of
spectra for the hydrochloride salt is not readily available in public databases, data for the free
base and related compounds, along with general chemical principles, allow for a confident
structural assignment.

Mass Spectrometry:

A mass spectrum of the free base, Methyl 1-aminocyclopropanecarboxylate, shows a molecular
ion peak (M+) at m/z = 116.2, which corresponds to the calculated mass of the CsHoNO:2
fragment.[3]

Synthesis Protocols

Several methods for the synthesis of Methyl 1-aminocyclopropanecarboxylate
hydrochloride have been reported, primarily involving the esterification of 1-
aminocyclopropanecarboxylic acid.
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Method 1: Esterification using Thionyl Chloride in Methanol
This is a common and efficient method for the synthesis of the target compound.

Experimental Workflow:

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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